Cas no 133676-09-2 ((R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate)

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate is a chiral ester derivative with potential applications in liquid crystal materials and advanced organic synthesis. Its asymmetric carbon center and extended alkyl chain contribute to tailored mesomorphic properties, while the ester linkages enhance thermal stability. This compound is suited for research in functional materials and optoelectronic applications.

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate structure

133676-09-2 structure

Product Name:(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate

CAS No:133676-09-2

MF:C₂₈H₃₈O₅

MW:454.59832906723

MDL:MFCD21603881

CID:899729

PubChem ID:253661210

Update Time:2025-06-19

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

- (R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
- (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate
- BENZOIC ACID, 4-(HEXYLOXY)-, 4-[[[(1R)-1-METHYLHEPTYL]OXY]CARBONYL]PHENYL ESTER
- R811
- 4-[4-(Hexyloxy)benzoyloxy]benzoic Acid (R)-2-Octyl Ester
- (+)-S 811
- ZLI 3786
- O0460
- Benzoic acid,4-(hexyloxy)-,4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
- R 811
- SCHEMBL9754649
- AKOS022180676
- 4-(hexyloxy)benzoic acid 4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
- C72339
- CS-0152327
- 4-{[(2R)-octan-2-yloxy]carbonyl}phenyl 4-(hexyloxy)benzoate
- PLGPDUBTEHIWRH-JOCHJYFZSA-N
- [4-[(2R)-octan-2-yl]oxycarbonylphenyl] 4-hexoxybenzoate
- MFCD21603881
- R811 Right
- 133676-09-2
- DS-16059
- (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate, >/=98%
- MDL： MFCD21603881
- Inchi： 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3/t22-/m1/s1
- InChI Key： PLGPDUBTEHIWRH-JOCHJYFZSA-N
- SMILES： O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)=O)[C@H](C)CCCCCC

Computed Properties

Exact Mass: 454.27204
Monoisotopic Mass: 454.27192431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 17
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.8
XLogP3: 8.8

Experimental Properties

Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 47.0 to 51.0 deg-C
Solubility: Insuluble (2.2E-6 g/L) (25 ºC),
PSA: 61.83

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Pricemore >>

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